Cas no 85098-68-6 (2-(4-fluorophenyl)aminoacetamide)

• Product Name: 2-(4-fluorophenyl)aminoacetamide
• CAS No: 85098-68-6
• MF: C₈H₉FN₂O
• MW: 168.168265104294
• CID: 726866
• PubChem ID: 3020331
• Update Time: 2025-04-19

2-(4-fluorophenyl)aminoacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-[(4-fluorophenyl)amino]-
• 2-(4-fluoroanilino)acetamide
• 2-[(4-fluorophenyl)amino]acetamide
• 2-(4-fluorophenyl)aminoacetamide

• Inchi： 1S/C8H9FN2O/c9-6-1-3-7(4-2-6)11-5-8(10)12/h1-4,11H,5H2,(H2,10,12)
• InChI Key： XFNITYDLAJLCMW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NCC(N)=O

Computed Properties

• Exact Mass: 168.069891
• Monoisotopic Mass: 168.069891
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1
• XLogP3: 1

Experimental Properties

• Density: 1.289
• Boiling Point: 382.3°C at 760 mmHg
• Flash Point: 185°C
• Refractive Index: 1.59

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives